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Compound of Interest

Compound Name: 2-Amino-6-chlorobenzoyl chloride

Cat. No.: B1390120 Get Quote

Disclaimer: Comprehensive safety data, including a full Safety Data Sheet (SDS), for 2-Amino-
6-chlorobenzoyl chloride (CAS: 227328-16-7) is not readily available in the public domain

based on the conducted searches. The following information has been compiled from limited

sources for the target compound and supplemented with data from the SDS of the closely

related compound, 2-Chlorobenzoyl chloride (CAS: 609-65-4). This guide should be used for

informational purposes only, and a comprehensive risk assessment should be conducted by

qualified professionals before handling this chemical. All safety precautions should be based on

a formally sourced SDS for 2-Amino-6-chlorobenzoyl chloride if one can be obtained.

Chemical Identification
Identifier Value Source

Chemical Name
2-Amino-6-chlorobenzoyl

chloride
Chemsrc[1]

CAS Number 227328-16-7 Chemsrc[1]

Molecular Formula C7H5Cl2NO Chemsrc[1]

Molecular Weight 190.027 g/mol Chemsrc[1]

Synonyms
Benzoyl chloride, 2-amino-6-

chloro-
Chemsrc[1]

Hazard Identification and Classification
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No specific GHS classification was found for 2-Amino-6-chlorobenzoyl chloride. The

following data is for the surrogate, 2-Chlorobenzoyl chloride, and should be treated as

indicative.

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation 1B

H314: Causes severe skin

burns and eye damage.[2][3]

[4]

Serious Eye Damage/Eye

Irritation
1

H318: Causes serious eye

damage.[2]

Corrosive to Metals 1
H290: May be corrosive to

metals.

Signal Word: Danger[3]

Hazard Pictograms:

Corrosion

First-Aid Measures
The following first-aid measures are based on data for 2-Chlorobenzoyl chloride and are

provided as general guidance.
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Exposure Route First-Aid Measures

Inhalation

Remove person to fresh air and keep

comfortable for breathing. Immediately call a

POISON CENTER or doctor.[2]

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with water/shower. Call a physician

immediately.[2]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Immediately call an

ophthalmologist.[2]

Ingestion
Rinse mouth. Do NOT induce vomiting. Call a

physician immediately.[2]

Handling and Storage
Aspect Recommendations

Handling

Wear protective gloves/protective clothing/eye

protection/face protection. Wash skin thoroughly

after handling. Do not eat, drink or smoke when

using this product.[2][5]

Storage

Store locked up. Keep container tightly closed in

a dry and well-ventilated place.[2][5] Keep away

from heat, sparks, and open flames.[5]

Physical and Chemical Properties
Limited data is available for 2-Amino-6-chlorobenzoyl chloride. The following table includes

available data for the target compound and surrogate.
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Property Value Compound

Molecular Weight 190.027 g/mol
2-Amino-6-chlorobenzoyl

chloride[1]

PSA 43.09000
2-Amino-6-chlorobenzoyl

chloride[1]

LogP 2.88240
2-Amino-6-chlorobenzoyl

chloride[1]

Melting Point -4 - -3 °C 2-Chlorobenzoyl chloride[6]

Boiling Point 238 °C 2-Chlorobenzoyl chloride[6]

Flash Point 124 °C 2-Chlorobenzoyl chloride[6]

Density 1.382 g/mL at 25 °C 2-Chlorobenzoyl chloride[7]

Toxicological Information
No specific toxicological data was found for 2-Amino-6-chlorobenzoyl chloride. The following

is for 2-Chlorobenzoyl chloride.

To the best of our knowledge, the chemical, physical, and toxicological properties have not

been thoroughly investigated.[2] Material is extremely destructive to tissues of the mucous

membranes and upper respiratory tract, eyes, and skin.[8]

Experimental Protocols
No experimental protocols for the determination of safety data for 2-Amino-6-chlorobenzoyl
chloride were found in the search results.

Visualizations
The following diagram illustrates a logical workflow for the safe handling of a corrosive

chemical like 2-Amino-6-chlorobenzoyl chloride, based on general laboratory safety

principles.
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Safe Handling Workflow for Corrosive Chemicals

Preparation

Handling

Post-Handling

Emergency Response

Consult SDS

Risk Assessment

Select & Inspect PPE
(Gloves, Goggles, Lab Coat)

Work in Ventilated Area
(Fume Hood)

Dispense Chemical Carefully

Keep Containers Closed Spill

Accident

Exposure

Accident

Decontaminate Work Area

Dispose of Waste Properly

Wash Hands Thoroughly

Follow First-Aid
(as per SDS)

Seek Medical Attention

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of corrosive chemicals.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1390120?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

